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Compound of Interest

Compound Name: 11H-Indeno[1,2-bjquinoline
CAS No.: 243-51-6
Cat. No.: B3060331
Get Quote
. J

CAS: 243-51-6 | Formula: CieH11N | MW: 217.27 g/mol [1][2]

Part 1: Executive Technical Summary

11H-Indeno[1,2-b]quinoline represents a privileged scaffold in medicinal chemistry.
Structurally, it consists of a quinoline ring fused to an indene moiety. This planar, tetracyclic
architecture allows the molecule to function as a potent DNA intercalator.

Research indicates that derivatives of this core (particularly the 11-oxo variants and
carboxamides) exhibit significant cytotoxicity against human tumor cell lines (e.g., Jurkat
leukemia, Lewis lung carcinoma) by stabilizing the cleavable complex of Topoisomerase | and Il
with DNA. Unlike simple quinolines, the added rigidity and surface area of the indeno-fusion
enhance 1-1t stacking interactions with base pairs.

Part 2: Physicochemical Characterization

The following data aggregates experimental values and high-confidence predicted properties
for the parent compound.
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Property Value Technical Note

Typical of fused aromatic
Appearance Pale Yellow Powder systems with extended

conjugation.

Indicates high lattice energy

Melting Point 167-168 °C )
due to rt-stacking.
Poor water solubility; requires
Solubility DMSO, CHCIs, DCM organic co-solvents for
biological assay.
Highly lipophilic; readil
LogP (Predicted) ~4.2 gny fipop Y
crosses cell membranes.
) o Weakly basic; protonation aids
pKa (Predicted) ~4.5 (Pyridine N)

solubility in acidic media.

C1C2=CC=CC=C2C3=NC4=C Useful for chemoinformatic
C=CC=C4C=C31 docking studies.

SMILES

Part 3: Hazard Identification & Safety Protocols
(SDS Core)

Signal Word:WARNING (Treat as DANGER in research contexts)

While commercial vendors often label CAS 243-51-6 with "Warning," its structural homology to
known carcinogens (e.g., benzopyrenes, planar acridines) necessitates a Precautionary
Principle approach.

GHS Classification[2]

e H302: Harmful if swallowed.
e H315: Causes skin irritation.[3]

e H319: Causes serious eye irritation.
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e H335: May cause respiratory irritation.

» Structural Alert (Genotoxicity):Suspected Muta. 2 / Carc. 1B. The planar structure facilitates
DNA intercalation, posing a latent mutagenic risk not always reflected in basic SDSs.

The "Intercalator Defense" Handling Protocol

Do not rely solely on standard PPE. Use the following enhanced containment strategy:

» Engineering Controls: All weighing and transfer must occur inside a Class Il Biological Safety
Cabinet (BSC) or a chemical fume hood with HEPA filtration to capture particulate aerosols.

e Solvent Handling: When dissolving in DMSO, use nitrile gloves double-layered or specific
chemical-resistant laminate gloves (e.g., Silver Shield), as DMSO enhances skin
permeability of dissolved aromatics.

o Deactivation: Treat spills with an oxidation solution (10% bleach or potassium permanganate
solution) to disrupt the aromatic system before disposal.

Part 4: Synthesis & Manufacturing Methodologies

The synthesis of the 11H-indeno[1,2-b]quinoline core is most reliably achieved via
condensation reactions that construct the central pyridine ring from pre-formed benzene and
indene precursors.

Primary Route: The Pfitzinger Reaction

This method is preferred for generating derivatives (especially acids) but can be adapted for
the parent core.

Protocol:
e Reagents: Isatin (or Isatin-7-carboxylic acid for derivatives) + 1-Indanone.[4][5][6][7]
o Conditions: Reflux in 33% aqueous KOH (or NaOH/Ethanol).

o Mechanism: Base-catalyzed ring opening of isatin to isatinate, followed by condensation with
the ketone moiety of indanone and subsequent cyclization.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b3060331/docs?utm_src=pdf-body#technical-whitepaper-11h-indeno-1-2-b-quinoline
https://www.tandfonline.com/doi/abs/10.1080/00397919908085895
https://pmc.ncbi.nlm.nih.gov/articles/PMC9054245/
https://www.researchgate.net/publication/257441783_ChemInform_Abstract_Simple_Route_to_Indeno12-bquinoline_Derivatives_via_a_Coupling_Reaction_Catalyzed_by_TiO_2_Nanoparticles
https://pubmed.ncbi.nlm.nih.gov/10658584/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3060331?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Workup: Acidification precipitates the carboxylic acid intermediate.

o Decarboxylation: Thermal decarboxylation (heating powder >250°C or in diphenyl ether)
yields the parent 11H-indeno[1,2-b]quinoline.

Alternative Route: Friedlander Condensation

Protocol:

Reagents: o-Aminobenzaldehyde + 1-Indanone.

Catalyst: Triton B (benzyltrimethylammonium hydroxide) or dilute NaOH.

Conditions: Reflux in ethanol for 2—6 hours.

Yield: Typically 60—-80%. This route directly yields the parent compound without a
decarboxylation step.

Visualization: Synthesis Logic Flow

The following diagram illustrates the decision logic for selecting a synthesis route based on the
desired final substitution pattern.
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Target: 11H-Indeno[1,2-b]quinoline Core

No functionalization needed \ Need C-11 or ring substitution

Route A: Friedlander Condensation Route B: Pfitzinger Reaction
(Direct Synthesis) (For Carboxylated Derivatives)

Reagents: o-Aminobenzaldehyde + 1-Indanone Reagents: Isatin + 1-Indanone

:

Intermediate: Quinoline-carboxylic acid
Catalyst: Base (Triton B / NaOH)

Step: Thermal Decarboxylation (>250°C)

e

Product: Parent Core (CAS 243-51-6)

Click to download full resolution via product page

Caption: Comparative workflow for Friedlander vs. Pfitzinger synthetic pathways for CAS 243-
51-6.

Part 5: Research Applications & Mechanism of
Action
DNA Intercalation & Topoisomerase Inhibition

The planar tetracyclic system mimics the base pairs of DNA.
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e Mechanism: The molecule slides between adjacent base pairs (intercalation), causing local
unwinding of the double helix.

e Enzyme Trapping: This structural distortion prevents Topoisomerase I/Il from re-ligating DNA
strands after cleavage, leading to double-strand breaks and apoptosis in rapidly dividing
cells.

o Key Derivative: The 11-oxo derivative (indeno[1,2-b]quinolin-11-one) is a critical
intermediate. Adding a basic side chain (e.g., dimethylaminoethyl) at the C-6 position
significantly enhances potency by interacting with the phosphate backbone of DNA.

Biological Screening Protocol (In Vitro)

To validate activity, researchers should utilize the following standard assay:
e Cell Lines: P388 (Leukemia), Lewis Lung Carcinoma.[7]
o Control: Camptothecin (Topo | inhibitor) or Doxorubicin (Topo Il inhibitor).
e Assay: MTT or SRB proliferation assay (72h exposure).

e Target IC50: Active hits typically show IC50 < 1.0 uM.

Visualization: Structure-Activity Relationship (SAR)

This diagram maps the functional regions of the molecule critical for drug design.

Planar Domain ; Function: DNA Intercalation
(Rings A-D) (Pi-Stacking)

C-11 Position Modification: Carbonyl (C=0)
(Bridgehead) Increases rigidity/polarity

Modification: Basic Side Chains
Increases solubility & DNA affinity

11H-Indeno[1,2-b]quinoline
Scaffold

N-5 / C-6 Position
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Caption: Functional mapping of the scaffold. C-11 and C-6 are primary sites for derivatization to
improve drug-like properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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